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Compound of Interest

1,1,3,3,5,5,7,7,9,9,11,11-
Compound Name: ,
Dodecamethylhexasiloxane

CAS No.: 995-82-4

Cat. No.: B1365487

Get Quote

Executive Summary & Identity Resolution

Target Molecule: 1,1,3,3,5,5,7,7,9,9,11,11-Dodecamethylhexasiloxane CAS Number: 995-82-
4 Molecular Formula:

Molecular Weight: 430.94 g/mol [1][2][3][4]

I\ Critical Disambiguation

In high-precision chemical nomenclature, "Dodecamethylhexasiloxane” refers to the hydride-
terminated linear species (

).[1] It is frequently confused with two other common siloxanes due to naming similarities.
Ensure you are analyzing the correct species:
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Common
Structure CAS Formula Key Feature
Name
Dodecamethylhe Linear ( Reactive Si-H
) 995-82-4
xasiloxane ) ends

Tetradecamethyl Linear ( Fully methylated
hexasiloxane 107-52-8

(L6) ) (Inert)

Dodecamethylcy Cyclic (
clohexasiloxane 540-97-6 Cyclic ring
(D6) )

Relevance to Drug Development: Unlike the inert L6 and D6 used as passive excipients,
Dodecamethylhexasiloxane is a reactive intermediate. It is employed in hydrosilylation
chemistries to synthesize functionalized silicone surfactants, modify drug delivery vehicles
(e.g., liposomes, hydrogels), and create cross-linked siloxane networks for transdermal
patches.[1]

Molecular Architecture & Physicochemical Profile[1]

[6][7]

The molecule consists of a linear siloxane backbone with four internal dimethylsiloxane (
) units and two terminal dimethylhydrosiloxane (
) units.

Physicochemical Properties:

Appearance: Colorless, clear liquid.[1][2][4]

Density: ~0.899 g/mL at 25°C.

Boiling Point: 245°C (approx); 74°C at 0.3 mmHg.

Refractive Index (
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): ~1.394.

» Solubility: Soluble in benzene, toluene, chloroform; insoluble in water.[1]

Click to download full resolution via product page

Figure 1: Linear connectivity of Dodecamethylhexasiloxane, highlighting the reactive hydride

terminals.[1][5]

Comprehensive Spectral Analysis
Infrared Spectroscopy (FTIR)

The FTIR spectrum is the primary tool for confirming the presence of the reactive Si-H bond.
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Frequency (

Assignment Mode Diagnostic Value
)
Stretching ( Critical ID peak.[1]
2100 - 2130 Si-H Disappears upon
) hydrosilylation.
Stretching ( Methyl groups (
2960 - 2900 C-H
) )[1]
1260 Si-CH Deformation ( Characteristic
) "Silicone" band.
1020 - 1090 SiO-Si Stretching ( Broad, strong doublet
- i-O-Si
) (linear chain).[1]
Si-CH _ _ Complex fingerprint
800 - 900 Rocking / Bending )
/ Si-H region.[1]

Protocol Note: When monitoring a reaction (e.g., attaching a drug linker), track the

disappearance of the peak at ~2128 cm~1. A flat baseline in this region indicates complete

consumption of the Si-H groups.

Nuclear Magnetic Resonance (NMR)

NMR provides definitive structural elucidation, distinguishing the chain length and terminal

functionality.

NMR (Proton)

Solvent:

or

[1]
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e 4.65-4.75 ppm (Multiplet, 2H):Si-H. The terminal hydride proton. The multiplet structure
arises from coupling with the adjacent methyl protons.

e 0.15-0.20 ppm (Doublet, 12H):
-Si-H.[1] Methyl protons on the terminal silicon units. They appear as a doublet (
Hz) due to coupling with the Si-H proton.[1]
e 0.05-0.10 ppm (Singlet, 24H):
-Si-O. Methyl protons on the internal siloxane backbone (
units).

NMR
Reference: Tetramethylsilane (TMS) = 0 ppm

e -6.0t0-7.5 ppm:
unit (

).[1] The terminal silicon.[6] The downfield shift (closer to 0) compared to internal units is
characteristic of terminal groups, but the hydride shifts it slightly upfield relative to
trimethylsilyl (

) groups (~ +7 ppm).
e -20.0to0 -22.0 ppm:
unit (

). The internal silicon atoms.[6][7][8][9][10] In hexasiloxane, distinct peaks may resolve for
the outer D units (D2, D5) vs inner D units (D3, D4) depending on resolution, typically
clustered around -21 to -22 ppm.[1]

Mass Spectrometry (GC-MS)

lonization: Electron Impact (El, 70 eV)

Unlike simple organic molecules, siloxanes undergo extensive rearrangement in the ion
source.[1]
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e Molecular lon (

): m/z 430 (Often weak or absent).

e Base Peak:m/z 73 (

). Note: Even though the molecule is hydride-terminated (
), rearrangement often produces the stable trimethylsilyl cation, or the peak is actually
(m/z 75) or

(m/z 59).[1] However, NIST data for this CAS often reports 73/207/281 due to cyclization
rearrangements in the plasma.[1]

o Key Fragments:

m/z 59:

[¢]

(Terminal fragment).
o m/z 207:

cyclic fragment (

rearrangement).

o m/z 281:

cyclic fragment.[11]

o m/z M-15: Loss of methyl group (

).[1]

o m/z M-1: Loss of Hydride (
)[1]

Analytical Methodologies
Protocol 1: Purity Assay via GC-FID
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Objective: Quantify Dodecamethylhexasiloxane purity and detect cyclic D6 impurities.[1]

Column: Capillary column, 30m x 0.25mm, 5% phenyl-methylpolysiloxane (e.g., DB-5 or HP-
5).

e Carrier Gas: Helium at 1.0 mL/min (constant flow).
e Injector: Split mode (50:1), 250°C.
e Temperature Program:
o Hold 50°C for 2 min.
o Ramp 10°C/min to 280°C.
o Hold 5 min.
e Detector: FID at 300°C.

o Elution Order: Dodecamethylhexasiloxane (Linear) typically elutes after
Dodecamethylpentasiloxane but before Tetradecamethylhexasiloxane. Note that Cyclic D6 (

) may have a similar retention time; verify with MS or standards.

Protocol 2: Functional Group Titration (Si-H Content)

Objective: Determine the exact "Active Hydrogen" content for stoichiometric calculations in
drug conjugation.

e Reagent: Solution of Bromine (

) in Acetic Acid or lodometric titration.

» Alternative (Gasometric): React sample with excess alcoholic KOH.

o Reaction:

[1]
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e Measurement: Measure the volume of

gas evolved.

e Calculation: %

o Theoretical % H for

Applications in Pharmaceutical R&D

Dodecamethylhexasiloxane is a "linker" molecule. Its Si-H groups allow it to be conjugated to
vinyl-functionalized drugs or polymers via Platinum-catalyzed Hydrosilylation.[1]

Precursor: Reactant:
Dodecamethylhexasiloxane Vinyl-Functionalized Drug/Polymer
(Si-H Terminated) (R-CH=CH2)

Catalyst:
Karstedt's Catalyst (Pt0)
or Speier's Catalyst

N
N
N

N
Hydrosilylation >
(Addition Reaction) N

"~ _Process Control ;
A

SiloxaneI-D[r)?S;CCt::onjugate Monitor IR: Disappearance of 2128 cm-1 .
(Si-CH2-CH2-R) Monitor NMR: Loss of 4.7 ppm (Si-H) :

Click to download full resolution via product page
Figure 2: Hydrosilylation workflow utilizing Dodecamethylhexasiloxane for drug conjugation.

Key Use Cases:
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o Transdermal Adhesives: Used as a crosslinker to adjust the tack and cohesion of silicone
pressure-sensitive adhesives (BIO-PSA).

» Hydrophobization: Reacted with hydrophilic surfaces or molecules to impart silicone-like
lubricity and water repellency without using heavy greases.

e Pro-drug Synthesis: Creating hydrolytically sensitive silyl-ether bonds for controlled release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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